4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-amine
Overview
Description
This compound is likely an aromatic molecule due to the presence of the phenyl group (a variant of a benzene ring). The fluorophenyl group indicates the presence of a fluorine atom attached to the phenyl group, which could influence the compound’s reactivity and polarity . The thiazol-2-amine part suggests the presence of a thiazole ring (a type of heterocycle) with an amine group attached .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of appropriate precursors to form the thiazole ring, followed by substitution reactions to introduce the fluorophenyl and methyl groups . The exact synthetic route would depend on the available starting materials and the desired yield and purity .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic phenyl group and the heterocyclic thiazole ring could result in a planar or near-planar structure . The electronegative fluorine atom could induce a dipole moment in the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the fluorine atom, the amine group, and the thiazole ring . The fluorine atom is highly electronegative and could participate in various substitution reactions . The amine group could act as a nucleophile or base in reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the fluorine atom could increase its polarity and potentially its boiling and melting points . The aromatic rings could contribute to its UV-Vis absorption spectrum .Scientific Research Applications
Medicine
Antibacterial Applications: This compound has shown potential in the development of new antibacterial agents. Its structure allows for interaction with bacterial enzymes, potentially inhibiting their growth and survival .
Material Science
Liquid Crystal Intermediates: The compound serves as an intermediate in the synthesis of liquid crystals. These materials are crucial for display technologies, including LCD screens .
Agriculture
Pest Control: Derivatives of thiazole compounds, like the one , have been explored for their use in pest control. They can act on the nervous system of pests, providing an alternative to traditional pesticides .
Analytical Chemistry
Chromic Material Development: The compound’s derivatives can be used to create materials that change color in response to various stimuli. This property is valuable for developing sensors and indicators in analytical chemistry .
Environmental Science
Pollution Monitoring: Fluorophenyl compounds are used in environmental science to monitor pollution levels. They can react with pollutants, forming products that are easier to detect and measure .
Biochemistry
Drug Synthesis: In biochemistry, this compound is used as a building block for synthesizing more complex molecules. It can be incorporated into drugs that target specific biochemical pathways .
Pharmaceutical Research
Drug Intermediates: The compound is a key intermediate in the synthesis of various drugs. Its versatility allows for the creation of multiple derivatives with potential therapeutic effects .
Organic Synthesis
Catalysis: It can act as a ligand in catalytic processes, facilitating reactions that are essential in organic synthesis. This application is critical for producing a wide range of organic compounds efficiently .
Safety And Hazards
properties
IUPAC Name |
4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9FN2S/c1-6-9(13-10(12)14-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPOAMSWZRRKBHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)N)C2=CC=C(C=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9FN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70361195 |
Source
|
| Record name | 4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70361195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-amine | |
CAS RN |
2928-00-9 |
Source
|
| Record name | 4-(4-Fluorophenyl)-5-methyl-1,3-thiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70361195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(4-fluorophenyl)-5-methyl-1,3-thiazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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